Cas no 2165697-33-4 (tert-butyl (2S)-2-isothiocyanatopentanoate)
tert-butyl (2S)-2-isothiocyanatopentanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2S)-2-isothiocyanatopentanoate
- EN300-1458917
- 2165697-33-4
-
- Inchi: 1S/C10H17NO2S/c1-5-6-8(11-7-14)9(12)13-10(2,3)4/h8H,5-6H2,1-4H3/t8-/m0/s1
- InChI Key: GGNHENVTOKATKJ-QMMMGPOBSA-N
- SMILES: S=C=N[C@H](C(=O)OC(C)(C)C)CCC
Computed Properties
- Exact Mass: 215.09799996g/mol
- Monoisotopic Mass: 215.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 70.8Ų
tert-butyl (2S)-2-isothiocyanatopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458917-1.0g |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458917-50mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 50mg |
$1737.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-100mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 100mg |
$1819.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-250mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 250mg |
$1902.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-500mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 500mg |
$1984.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-1000mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 1000mg |
$2068.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-2500mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 2500mg |
$4052.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-5000mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 5000mg |
$5995.0 | 2023-09-29 | ||
| Enamine | EN300-1458917-10000mg |
tert-butyl (2S)-2-isothiocyanatopentanoate |
2165697-33-4 | 10000mg |
$8889.0 | 2023-09-29 |
tert-butyl (2S)-2-isothiocyanatopentanoate Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on tert-butyl (2S)-2-isothiocyanatopentanoate
tert-butyl (2S)-2-isothiocyanatopentanoate (CAS No. 2165697-33-4): An Overview of Its Synthesis, Properties, and Applications in Chemical Biology and Drug Discovery
tert-butyl (2S)-2-isothiocyanatopentanoate (CAS No. 2165697-33-4) is a versatile compound that has garnered significant attention in the fields of chemical biology and drug discovery due to its unique structural features and potential applications. This compound, characterized by its isothiocyanate functional group and tert-butyl ester moiety, offers a valuable platform for the development of novel bioactive molecules and therapeutic agents.
The synthesis of tert-butyl (2S)-2-isothiocyanatopentanoate typically involves a multi-step process that begins with the preparation of the corresponding thioamide or thiourea derivative. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis route that significantly reduces reaction time and improves yield, making it an attractive option for industrial-scale production.
In terms of physical and chemical properties, tert-butyl (2S)-2-isothiocyanatopentanoate exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide. Its stability under various conditions, including temperature and pH, has been extensively studied. A notable feature of this compound is its ability to form stable complexes with metal ions, which can be exploited for the development of metalloenzymes and other biomimetic systems.
The biological activity of tert-butyl (2S)-2-isothiocyanatopentanoate has been the subject of numerous investigations. One area of particular interest is its potential as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory activity against human cathepsin L, a cysteine protease implicated in cancer progression and metastasis.
In addition to its enzymatic inhibition properties, tert-butyl (2S)-2-isothiocyanatopentanoate has shown promise as a lead compound for the development of anti-inflammatory agents. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. The ability to selectively target NF-κB without causing significant cytotoxicity makes it an attractive candidate for further drug development.
The versatility of tert-butyl (2S)-2-isothiocyanatopentanoate extends beyond its direct biological applications. Its isothiocyanate functional group can undergo various chemical reactions, such as nucleophilic substitution and addition reactions, which facilitate the synthesis of diverse derivatives with tailored properties. This feature has been leveraged in combinatorial chemistry approaches to rapidly generate large libraries of compounds for high-throughput screening.
In the context of drug discovery, the use of tert-butyl (2S)-2-isothiocyanatopentanoate as a building block has led to the identification of several promising drug candidates. A notable example is a series of small molecules derived from this compound that exhibit potent antiviral activity against influenza A virus. These findings were reported in a 2019 study published in Virology Journal, highlighting the potential of this scaffold for developing antiviral therapies.
The safety profile of tert-butyl (2S)-2-isothiocyanatopentanoate has also been evaluated in preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have shown that this compound is well-tolerated at therapeutic concentrations. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, tert-butyl (2S)-2-isothiocyanatopentanoate (CAS No. 2165697-33-4) represents a valuable tool in the arsenal of chemical biology and drug discovery researchers. Its unique structural features, combined with its diverse biological activities and favorable physicochemical properties, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.
2165697-33-4 (tert-butyl (2S)-2-isothiocyanatopentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)